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  4. 2-(hydroxymethyl)-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5 ,7,9-tetrazabicyclo[4.3.0]non
2-(hydroxymethyl)-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5 ,7,9-tetrazabicyclo[4.3.0]non 2-(hydroxymethyl)-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5 ,7,9-tetrazabicyclo[4.3.0]non
Brand Name: Vulcanchem
CAS No.: 168153-00-2
VCID: VC0064579
InChI: InChI=1S/C20H16N8O2/c29-10-17-16(19(30)23-20-21-11-22-28(17)20)9-12-5-7-13(8-6-12)14-3-1-2-4-15(14)18-24-26-27-25-18/h1-8,11,29H,9-10H2,(H,21,22,23,30)(H,24,25,26,27)
SMILES: C1=CC=C(C(=C1)C2=CC=C(C=C2)CC3=C(N4C(=NC3=O)N=CN4)CO)C5=NNN=N5
Molecular Formula: C20H16N8O2
Molecular Weight: 400.4 g/mol

2-(hydroxymethyl)-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5 ,7,9-tetrazabicyclo[4.3.0]non

CAS No.: 168153-00-2

Main Products

VCID: VC0064579

Molecular Formula: C20H16N8O2

Molecular Weight: 400.4 g/mol

2-(hydroxymethyl)-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5 ,7,9-tetrazabicyclo[4.3.0]non - 168153-00-2

CAS No. 168153-00-2
Product Name 2-(hydroxymethyl)-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5 ,7,9-tetrazabicyclo[4.3.0]non
Molecular Formula C20H16N8O2
Molecular Weight 400.4 g/mol
IUPAC Name 7-(hydroxymethyl)-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one
Standard InChI InChI=1S/C20H16N8O2/c29-10-17-16(19(30)23-20-21-11-22-28(17)20)9-12-5-7-13(8-6-12)14-3-1-2-4-15(14)18-24-26-27-25-18/h1-8,11,29H,9-10H2,(H,21,22,23,30)(H,24,25,26,27)
Standard InChIKey RDDHQCVFOXNLEM-UHFFFAOYSA-N
Isomeric SMILES C1=CC=C(C(=C1)C2=CC=C(C=C2)CC3=C(N4C(=NC3=O)N=CN4)CO)C5=NNN=N5
SMILES C1=CC=C(C(=C1)C2=CC=C(C=C2)CC3=C(N4C(=NC3=O)N=CN4)CO)C5=NNN=N5
Canonical SMILES C1=CC=C(C(=C1)C2=CC=C(C=C2)CC3=C(N4C(=NC3=O)N=CN4)CO)C5=NNN=N5
PubChem Compound 3074935
Last Modified Nov 09 2021
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